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Compound of Interest

Compound Name: 2-Ethyl-2-adamantanol

Cat. No.: B087108

Essential Safety and Handling Guide for 2-Ethyl-
2-adamantanol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and
disposal of 2-Ethyl-2-adamantanol. Given the limited availability of a comprehensive Safety
Data Sheet (SDS), a conservative approach to handling, based on best laboratory practices for
solid chemical compounds, is strongly advised.

Summary of Key Safety Information

Due to incomplete hazard data for 2-Ethyl-2-adamantanol, it is crucial to handle this
compound with a high degree of caution. Assume the substance is hazardous upon contact
and inhalation. The following table summarizes the known physical and chemical properties.
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Property Value Source
CAS Number 14648-57-8 [1]12]
Molecular Formula C12H200 [1][2]
Molecular Weight 180.29 g/mol [11[2]
Physical State Solid

Melting Point -63 °C (lit.) [1]
Boiling Point 117 °C [1]

Operational Plan: From Receipt to Disposal

A systematic approach is essential to ensure safety when working with 2-Ethyl-2-
adamantanol.

Receiving and Inspection

e Upon receipt, inspect the container for any damage or leaks.

 Verify that the label clearly identifies the contents as 2-Ethyl-2-adamantanol and includes
the CAS number.

o Transport the sealed container to the designated storage area.

Storage

e Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]
o Keep away from incompatible materials such as oxidizing agents.

o Ensure the storage area is clearly marked with the identity of the chemical.

Handling

 All handling of 2-Ethyl-2-adamantanol should be conducted in a properly functioning
chemical fume hood to avoid inhalation of any dust or vapors.[4]
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o Wear appropriate Personal Protective Equipment (PPE) at all times. See the "Personal
Protective Equipment"” section for details.

» When transferring the solid, use a clean spatula and a wide-mouthed container to minimize
spills.[5]

e Avoid the formation of dust.[3]

» After handling, thoroughly wash hands and any exposed skin with soap and water.[6]

Spill Response

e In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Report all spills to the laboratory supervisor.

Disposal

o Dispose of 2-Ethyl-2-adamantanol and any contaminated materials as hazardous waste.
» Follow all local, state, and federal regulations for chemical waste disposal.
» Do not dispose of this chemical down the drain or in the regular trash.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 2-Ethyl-2-adamantanol.
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PPE Category Specific Requirements Rationale

Chemical safety goggles with Protects eyes from splashes

Eye and Face Protection ] ) ) )
side shields. and airborne particles.[4]

- Nitrile gloves- Laboratory ) ]
Prevents direct skin contact

Skin Protection coat that covers the arms and ] )
. with the chemical.[4]
closes in the front.

) ) Work in a certified chemical Minimizes the risk of inhaling
Respiratory Protection
fume hood. dust or vapors.[4]
Footwear Closed-toe shoes. Protects feet from spills.[4]

Experimental Protocols

Detailed methodologies for all key experiments should be developed and reviewed by the
institution's environmental health and safety department prior to commencement. These
protocols should incorporate the handling and disposal procedures outlined in this document.

Visual Workflow for Handling 2-Ethyl-2-adamantanol

The following diagram illustrates the key steps for the safe handling of 2-Ethyl-2-adamantanol

from receipt to disposal.
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Safe Handling Workflow for 2-Ethyl-2-adamantanol
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;
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:
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:
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Caption: Workflow for handling 2-Ethyl-2-adamantanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethyl-2-
adamantanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087108#personal-protective-equipment-for-handling-
2-ethyl-2-adamantanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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